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Compound of Interest

4-Bromonicotinic acid
Compound Name:

hydrobromide
CAS No.: 15366-62-8; 1794760-22-7
Cat. No.: B2372916

Get Quote

Executive Summary

In pharmaceutical synthesis, 4-Bromonicotinic acid hydrobromide (CAS: 1794760-22-7)
serves as a critical halogenated pyridine building block, particularly for Suzuki-Miyaura and
Sonogashira cross-coupling reactions. While the free acid (CAS: 15366-62-8) is well-

documented, the hydrobromide (HBr) salt form presents unique thermal challenges that are

often overlooked in early-stage development.

This guide addresses the physicochemical divergence between the free acid and its HBr salt.
Unlike the free acid, which exhibits a distinct melting endotherm, the HBr salt frequently
undergoes simultaneous melting and decomposition (desolvation/dehydrohalogenation).
Accurate characterization using Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA) is required to distinguish true phase transitions from
degradation events, ensuring process safety and yield optimization.
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Physicochemical Profile: Theory vs. Empirical
Data[1][2]

The thermal behavior of pyridine hydrobromide salts is dominated by the ionic lattice energy,
which typically elevates the melting point compared to the free base/acid. However, this
stability is kinetic; thermodynamically, the salt is prone to dissociation at elevated temperatures.

Comparative Data Table

4-Bromonicotinic Acid 4-Bromonicotinic Acid HBr
Property .
(Free Acid) (Salt)
CAS Number 15366-62-8 1794760-22-7
Molecular Weight 202.01 g/mol 282.92 g/mol
) ) ) >220°C (Dec.)
Melting Point 178-180°C (Lit.) [1] ) .
(Predicted/Empirical)*
) Broad Endotherm
Thermal Event Sharp Endotherm (Melting) ) o
(Dissociation/Dec)
o High (Requires Desiccated
Hygroscopicity Low
Storage)
) ~3.1 (Carboxyl), ~1.8 (Pyridine
pKa (Predicted) N/A (Fully Protonated)

N)

*Note: Literature values for the HBr salt are scarce. The value >220°C is characteristic of
pyridine hydrobromide salts, where melting is often concurrent with the release of HBr gas.

Thermal Decomposition Pathways[1][2][3]

Understanding the degradation mechanism is vital for setting reaction parameters. The HBr salt
does not simply "melt"; it undergoes a multi-stage thermal event.

Mechanism of Action[1][2]

o Dehydrohalogenation (Onset ~180-200°C): The lattice breaks down, releasing gaseous HBr.
This is often misidentified as a "melting" onset in capillary apparatus.
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o Decarboxylation (Onset >230°C): The resulting free acid, now thermally excited, loses COz,
forming 4-bromopyridine (a reactive and potentially unstable oil).

Visualization: Thermal Degradation Logic

4-Bromonicotinic AT > 180°C Thermal Dissociation Free Acid AT > 230°C Decarboxylation 4-Bromopyridine
Acid HBr (Endothermic) + HBr (gas) (Irreversible) +CO2

Click to download full resolution via product page

Figure 1: Thermal degradation pathway showing the dissociation of the HBr salt followed by
decarboxylation.

Experimental Protocols for Characterization

To accurately determine the "melting point" (or decomposition onset), a standard capillary
method is insufficient due to the release of opaque HBr gas. The following self-validating
workflow is recommended.

Protocol A: Thermogravimetric Analysis (TGA)

Objective: Distinguish between solvent loss, HBr dissociation, and degradation.

Sample Prep: Weigh 5-10 mg of 4-Bromonicotinic acid HBr into an alumina crucible. Do not
crimp hermetically (allow gas escape).

Equilibration: Hold at 30°C for 5 minutes under N2 flow (50 mL/min).

Ramp: Heat from 30°C to 400°C at 10°C/min.

Data Interpretation:
o <100°C Loss: Indicates surface moisture (hygroscopicity check).
o Step 1 (~18-25% Mass Loss): Corresponds to stoichiometric loss of HBr (MW 80.9).

o Step 2 (Continuous Loss): Decarboxylation and bulk degradation.
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Protocol B: Differential Scanning Calorimetry (DSC)

Objective: Identify the phase transition energy and onset temperature.

o Sample Prep: Weigh 2—4 mg into a Tzero aluminum pan. Pin-hole the lid to prevent pressure

buildup from HBr evolution.
» Method: Heat-Cool-Heat cycle.
o Cycle 1: 30°C to 150°C (Drying).
o Cool: To 0°C.
o Cycle 2: 0°C to 300°C at 10°C/min.

 Validation: If the endotherm in Cycle 2 is broad and lacks a recrystallization exotherm upon
cooling, the event is decomposition, not melting.

Visualization: Analytical Workflow
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Figure 2: Decision tree for validating thermal data, emphasizing the management of

hygroscopic moisture.

Storage and Handling Implications

The thermal instability of the HBr salt dictates strict handling procedures in drug development

environments.

e Hygroscopicity: HBr salts are notoriously hygroscopic. Moisture uptake lowers the melting

point depression and accelerates hydrolysis.
o Requirement: Store under inert atmosphere (Argon/Nitrogen) at 2—8°C [2].

o Corrosion Risk: Upon heating >150°C, the release of HBr gas is corrosive to stainless steel

reactors.
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o Mitigation: Use glass-lined or Hastelloy reactors for high-temperature couplings involving
this salt.

» Stoichiometry: When using the HBr salt in cross-coupling, an extra equivalent of base (e.g.,
K2COs, Cs2CO0:s) is required to neutralize the HBr and liberate the free pyridine for
coordination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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